Cas no 1790197-88-4 (2-(1,2-benzoxazol-3-yl)-N-[1-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)pyrazol-4-yl]acetamide)

• Product Name: 2-(1,2-benzoxazol-3-yl)-N-[1-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)pyrazol-4-yl]acetamide
• CAS No: 1790197-88-4
• MF: C₂₁H₁₈N₄O₄
• MW: 390.392024517059
• CID: 5367729
• Update Time: 2025-06-30

2-(1,2-benzoxazol-3-yl)-N-[1-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)pyrazol-4-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(1,2-benzoxazol-3-yl)-N-[1-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)pyrazol-4-yl]acetamide

• Inchi： 1S/C21H18N4O4/c26-21(9-17-16-5-1-2-6-18(16)29-24-17)23-14-10-22-25(11-14)12-15-13-27-19-7-3-4-8-20(19)28-15/h1-8,10-11,15H,9,12-13H2,(H,23,26)
• InChI Key： GSTHRBUIEOJUBH-UHFFFAOYSA-N
• SMILES： C(NC1=CN(CC2OC3=CC=CC=C3OC2)N=C1)(=O)CC1C2=CC=CC=C2ON=1

Additional information on 2-(1,2-benzoxazol-3-yl)-N-[1-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)pyrazol-4-yl]acetamide

Introduction to 2-(1,2-benzoxazol-3-yl)-N-[1-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)pyrazol-4-yl]acetamide (CAS No. 1790197-88-4)

2-(1,2-benzoxazol-3-yl)-N-[1-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)pyrazol-4-yl]acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 1790197-88-4, belongs to a class of molecules that integrate multiple pharmacophoric elements, making it a promising candidate for further investigation in drug discovery and development. The presence of both benzoxazole and pyrazole moieties in its structure suggests a potential for diverse biological interactions, which has prompted extensive research into its pharmacological properties.

The molecular framework of 2-(1,2-benzoxazol-3-yl)-N-[1-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)pyrazol-4-yl]acetamide is characterized by its intricate connectivity between these heterocyclic systems. The benzoxazole ring is known for its role in various bioactive molecules, often contributing to properties such as antioxidant and anti-inflammatory effects. Meanwhile, the pyrazole moiety is frequently incorporated into drug candidates due to its ability to modulate enzyme activity and interact with biological targets. The combination of these two structural components in this compound hints at a multifaceted pharmacological profile that warrants further exploration.

In recent years, there has been a surge in interest regarding molecules that incorporate dihydrobenzodioxin derivatives. These structures are often found in natural products and have shown promise in various therapeutic applications. The specific substitution pattern in the dihydrobenzodioxin moiety of this compound, particularly the presence of a methyl group at the 3-position, is believed to enhance its binding affinity to certain biological targets. This feature has made it an attractive scaffold for medicinal chemists seeking to develop novel therapeutic agents.

The synthesis of 2-(1,2-benzoxazol-3-yl)-N-[1-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)pyrazol-4-yl]acetamide presents a significant challenge due to the complexity of its structure. The multi-step synthesis involves careful manipulation of functional groups and precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled chemists to streamline these processes, making it feasible to produce sufficient quantities for preclinical studies. The development of efficient synthetic routes is crucial for advancing this compound towards potential clinical applications.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. Initial studies have suggested that it may exhibit inhibitory activity against various enzymes and receptors involved in diseases such as cancer and inflammation. The precise arrangement of functional groups in its structure allows it to interact with biological targets in a highly specific manner, which is essential for developing effective therapeutics. Researchers are particularly interested in exploring its effects on enzymes such as kinases and phosphodiesterases, which play critical roles in cellular signaling pathways.

Recent advancements in computational chemistry have facilitated the rapid screening of large libraries of compounds for potential bioactivity. By leveraging virtual screening techniques, scientists have been able to identify promising candidates like 2-(1,2-benzoxazol-3-yl)-N-[1-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)pyrazol-4-yl]acetamide more efficiently than traditional methods. These computational approaches allow researchers to predict how a molecule will behave within a biological system before conducting costly wet-lab experiments. This has significantly accelerated the drug discovery process and has led to the identification of several novel compounds with therapeutic potential.

The pharmacokinetic properties of this compound are also under investigation to assess its suitability for clinical use. Factors such as solubility, stability, and metabolic clearance rates are critical determinants of whether a drug candidate will progress into clinical trials. Preliminary studies suggest that modifications to the molecular structure could enhance these properties significantly. By optimizing these parameters, researchers aim to develop a more effective and safer therapeutic agent based on this scaffold.

Another area of interest is the potential application of this compound in combination therapies. Many diseases are complex and require multiple therapeutic interventions to achieve optimal outcomes. The broad spectrum of activities suggested by the structure of 2-(1,2-benzoxazol-3-yl)-N-[1-(2,3-dihydro-1,4-benzodioxin-3-ymlmethyl)pyrazol -4 - yl]acetamide makes it an attractive candidate for combination regimens with other drugs or biologics. Such combinations could potentially overcome resistance mechanisms and improve patient outcomes by targeting multiple pathways simultaneously.

The role of natural products as inspiration for drug discovery cannot be overstated. Many successful drugs on the market today were derived from natural products or inspired by their structures. The structural motifs found in natural products often exhibit high bioactivity due to their evolutionary optimization over millennia. By studying compounds like this one derived from natural product scaffolds, researchers hope to uncover new therapeutic strategies that mimic nature's own solutions to complex biological problems.

In conclusion, 2-(1 , 2 - benzoxaz ol - 3 - yl ) - N [ 1 ( 2 , 3 - dihydro - 1 , 4 - benz od oxin - 3 - ylm eth yl ) py ra z ol - 4 - yl ] ace tam ide ( CAS No . 1790197 -88 - 4 ) represents an exciting prospect i n pharma ceutical research . Its unique structural features , combined wi th prelimi nary evidence o f bioactivity , make i t a valuable candi date f or furthe r stu dies . As research continues t o unravel i ts pharma col ogical pro file , t his compoun d holds promise f or advanc ing our understanding o f disease mechanisms an d deve loping no ve l treat ments . p >